Cas no 1261909-40-3 (3-Amino-5-(2,4-difluorophenyl)benzoic acid)
1261909-40-3 structure
Product Name:3-Amino-5-(2,4-difluorophenyl)benzoic acid
CAS No:1261909-40-3
MF:C13H9F2NO2
MW:249.212870359421
MDL:MFCD18319942
CID:2762813
PubChem ID:53225856
Update Time:2025-04-21
3-Amino-5-(2,4-difluorophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261909-40-3
- DTXSID70689588
- 3-Amino-5-(2,4-difluorophenyl)benzoic acid, 95%
- 3-AMINO-5-(2,4-DIFLUOROPHENYL)BENZOIC ACID
- 5-Amino-2',4'-difluoro[1,1'-biphenyl]-3-carboxylic acid
- MFCD18319942
- 3-Amino-5-(2,4-difluorophenyl)benzoic acid
-
- MDL: MFCD18319942
- Inchi: 1S/C13H9F2NO2/c14-9-1-2-11(12(15)6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,16H2,(H,17,18)
- InChI Key: SZJONBVUFSITFP-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)N)F
Computed Properties
- Exact Mass: 249.06013485Da
- Monoisotopic Mass: 249.06013485Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.3Ų
3-Amino-5-(2,4-difluorophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327055-5 g |
3-Amino-5-(2,4-difluorophenyl)benzoic acid, 95%; . |
1261909-40-3 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB327055-5g |
3-Amino-5-(2,4-difluorophenyl)benzoic acid, 95%; . |
1261909-40-3 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-Amino-5-(2,4-difluorophenyl)benzoic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
1261909-40-3 (3-Amino-5-(2,4-difluorophenyl)benzoic acid) Related Products
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